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Introduction

Europium-153 (*>3Eu), a stable isotope of europium, plays a significant role in various nuclear
applications, including as a neutron absorber in control rods of nuclear reactors and as a target
material for the production of radioisotopes. A thorough understanding of its neutron activation
cross-section is paramount for accurate modeling and prediction of its behavior in a neutron
flux. This technical guide provides a comprehensive overview of the neutron activation cross-
section of 1>3Eu, consolidating experimental data, outlining measurement methodologies, and
visualizing the underlying nuclear processes.

Neutron Capture Reaction and Decay

The primary neutron activation reaction for Europium-153 is neutron capture, denoted as
133Eu(n,y)**Eu. In this process, a '*3Eu nucleus absorbs a neutron and transitions to an excited
state of Europium-154 (1>4Eu), which then de-excites by emitting gamma rays. The resulting
154Eu is a radioactive isotope with a half-life of approximately 8.593 years. It primarily
undergoes beta decay to Gadolinium-154 (*>4Gd) and, to a lesser extent, electron capture to
Samarium-154 (>4Sm).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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